molecular formula C11H14O2S B8354355 3-(4-Mercapto-2-methyl-phenyl)-propionic Acid Methyl Ester

3-(4-Mercapto-2-methyl-phenyl)-propionic Acid Methyl Ester

Cat. No.: B8354355
M. Wt: 210.29 g/mol
InChI Key: ODLWNGHAFCFPLT-UHFFFAOYSA-N
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Description

3-(4-Mercapto-2-methyl-phenyl)-propionic Acid Methyl Ester is a useful research compound. Its molecular formula is C11H14O2S and its molecular weight is 210.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14O2S

Molecular Weight

210.29 g/mol

IUPAC Name

methyl 3-(2-methyl-4-sulfanylphenyl)propanoate

InChI

InChI=1S/C11H14O2S/c1-8-7-10(14)5-3-9(8)4-6-11(12)13-2/h3,5,7,14H,4,6H2,1-2H3

InChI Key

ODLWNGHAFCFPLT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)S)CCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Dimethylcarbamoylsulfanyl-2-methyl-phenyl)-propionic acid methyl ester (5.01 g, 17.8 mmol) is diluted with methanol (30 mL) and to this is added sodium methoxide (1.7 mL of 4M in methanol, 7.23 mmol). The reaction is heated to reflux under nitrogen and monitored by TLC. After complete conversion, 20 h., the reaction is allowed to cool to room temperature. The reaction is neutralized with 1N HCl (7.23 mL) and diluted with ethyl acetate (150 mL). The two phases are separated and the organic layer is washed with water (75 mL), then brine (75 mL). The organic layer is then dried over anhydrous sodium sulfate, then concentrated to yield 4.43 g crude product that is used without further purification.
Name
3-(4-Dimethylcarbamoylsulfanyl-2-methyl-phenyl)-propionic acid methyl ester
Quantity
5.01 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
sodium methoxide
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Name
Quantity
7.23 mL
Type
reactant
Reaction Step Three
Quantity
150 mL
Type
solvent
Reaction Step Four

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